Cas no 107812-58-8 (Benzoic acid,4-methoxy-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-2-ylester, [1aR-(1aa,2a,4aa,7b,7ab,7ba)]- (9CI))

• Product Name: Benzoic acid,4-methoxy-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-2-ylester, [1aR-(1aa,2a,4aa,7b,7ab,7ba)]- (9CI)
• CAS No: 107812-58-8
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 164831
• PubChem ID: 130521
• Update Time: 2025-04-19

Benzoic acid,4-methoxy-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-2-ylester, [1aR-(1aa,2a,4aa,7b,7ab,7ba)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methoxy-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-2-ylester, [1aR-(1aa,2a,4aa,7b,7ab,7ba)]- (9CI)
• [(1aR,2S,4aR,7R,7aR,7bR)-7-hydroxy-1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[e]azulen-2-yl] 4-methoxybenzoate
• Benzoic acid,4-methoxy-,decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop[e]azulen-...
• guayulin D
• (1aR,2S,4aR,7R,7aR,7bR)-7-hydroxy-1,1,7-trimethyl-4-methylidenedecahydro-1H-cyclopropa[e]azulen-2-yl 4-methoxybenzoate
• Benzoic acid, 4-methoxy-, decahydro-7-hydroxy-1,1,7-trimethyl-4-methylene-1H-cycloprop(e)azulen-2-yl ester, (1aR-(1aalpha,2alpha,4aalpha,7beta,7abeta,7balpha))-
• Guayulin-D
• DTXSID30910542
• 7-Hydroxy-1,1,7-trimethyl-4-methylidenedecahydro-1H-cyclopropa[e]azulen-2-yl 4-methoxybenzoate
• 107812-58-8

• Inchi： 1S/C23H30O4/c1-13-12-17(27-21(24)14-6-8-15(26-5)9-7-14)19-20(22(19,2)3)18-16(13)10-11-23(18,4)25/h6-9,16-20,25H,1,10-12H2,2-5H3/t16-,17-,18+,19+,20-,23+/m0/s1
• InChI Key： CEVKCBWYLBDENS-LAXOQTEDSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)[C@H]1CC(=C)[C@@H]2CC[C@](C)([C@H]2[C@H]2[C@@H]1C2(C)C)O

Computed Properties

• Exact Mass: 370.2145
• Monoisotopic Mass: 370.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 485.2°Cat760mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.57
• PSA: 55.76
• LogP: 4.22990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids 5,10-cycloaromadendrane sesquiterpenoids